
An In-depth Technical Guide to the Solubility of
Calcium Diiodide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Calcium;diiodide;tetrahydrate

Cat. No.: B088675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of calcium diiodide,

with a focus on its hydrated form, calcium diiodide tetrahydrate (CaI₂ · 4H₂O). Due to the

limited availability of specific quantitative solubility data for the tetrahydrate, this guide presents

detailed data for the anhydrous form (CaI₂) and discusses the theoretical and practical

considerations for the solubility of the hydrated salt.

Introduction to Calcium Diiodide and its Hydrates
Calcium diiodide is an ionic compound with the chemical formula CaI₂. It is a colorless,

deliquescent solid that is highly soluble in water.[1] In many applications, particularly in

pharmaceuticals and as a source of iodine in various formulations, understanding its solubility

in different solvents is crucial. Calcium diiodide can exist in both anhydrous (CaI₂) and hydrated

forms, with the tetrahydrate (CaI₂ · 4H₂O) being a common variant. The presence of water of

hydration can significantly influence the physicochemical properties of the salt, including its

solubility.

Solubility Data
Quantitative solubility data for calcium diiodide tetrahydrate is not readily available in published

literature. One source explicitly states the solubility in water as "N/A" (Not Applicable).[2]

However, qualitative descriptions indicate that calcium diiodide tetrahydrate is soluble in water,

ethanol, and pentanol.
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The following tables summarize the extensive quantitative solubility data available for

anhydrous calcium diiodide (CaI₂) in various solvents at different temperatures. This data

provides a strong indication of the compound's general solubility behavior. It is important to

note that the solubility of the tetrahydrate may differ.

Table 1: Solubility of Anhydrous Calcium Diiodide (CaI₂) in Water

Temperature (°C) Solubility ( g/100 g H₂O)

0 182

10 194

20 209

30 223

40 242

60 285

80 354

100 426

Data sourced from multiple references.[3]

Table 2: Solubility of Anhydrous Calcium Diiodide (CaI₂) in Organic Solvents
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Solvent Temperature (°C)
Solubility ( g/100 g
Solvent)

Acetone 0 72.7

20 89

40 105.8

60 119.8

Methanol 0 116.4

10 121.1

15 123.7

20 126.1

30 131.2

40 136.8

50 142.2

60 148.8

Ethanol - Soluble

Propanol - Soluble

Ether - Insoluble

Data sourced from multiple references.[3][4][5]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of a

hydrated salt like calcium diiodide tetrahydrate, based on the isothermal shake-flask method.

Objective: To determine the equilibrium solubility of calcium diiodide tetrahydrate in a given

solvent at a specific temperature.

Materials and Apparatus:
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Calcium diiodide tetrahydrate (CaI₂ · 4H₂O) of high purity

Solvent of interest (e.g., deionized water, ethanol)

Analytical balance (± 0.0001 g)

Constant temperature water bath or incubator with shaker

Glass vials or flasks with airtight seals

Syringe filters (e.g., 0.45 µm pore size)

Volumetric flasks and pipettes

Analytical instrumentation for concentration measurement (e.g., ICP-MS for calcium, ion

chromatography for iodide, or gravimetric analysis)

Procedure:

Sample Preparation: Add an excess amount of calcium diiodide tetrahydrate to a series of

vials. The excess solid is crucial to ensure that equilibrium with the solid phase is achieved.

Solvent Addition: Accurately pipette a known volume of the pre-equilibrated solvent into each

vial.

Equilibration: Securely seal the vials and place them in a constant temperature shaker bath

set to the desired temperature. Agitate the samples for a predetermined period (e.g., 24-48

hours) to ensure equilibrium is reached. The time required for equilibration should be

determined empirically by taking measurements at different time points until the

concentration of the solute in the solution remains constant.

Phase Separation: After equilibration, allow the vials to stand in the constant temperature

bath for a sufficient time (e.g., 2-4 hours) to allow the excess solid to settle.

Sampling: Carefully withdraw a sample of the supernatant using a syringe. Immediately

attach a syringe filter and dispense the clear, saturated solution into a pre-weighed

volumetric flask. This step must be performed quickly to avoid temperature fluctuations that

could affect solubility.
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Quantification:

Gravimetric Method: Weigh the volumetric flask containing the filtered saturated solution.

Evaporate the solvent under controlled conditions (e.g., in a drying oven at a temperature

that will not decompose the salt) until a constant weight of the anhydrous salt is achieved.

The mass of the dissolved salt can then be determined.

Instrumental Analysis: Alternatively, dilute the saturated solution to a known volume and

determine the concentration of calcium or iodide ions using a suitable analytical technique

such as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or ion chromatography.

Data Analysis: Calculate the solubility in grams of solute per 100 g of solvent.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of a hydrated

salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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